Cas no 1225477-70-2 (2-(3,5-difluorophenyl)pyridine-4-carboxylic acid)

2-(3,5-difluorophenyl)pyridine-4-carboxylic acid structure
1225477-70-2 structure
Product Name:2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
CAS No:1225477-70-2
MF:C12H7F2NO2
MW:235.186290025711
CID:2618005
PubChem ID:50999425
Update Time:2025-04-21

2-(3,5-difluorophenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-difluorophenyl)pyridine-4-carboxylic acid
    • 2-(3,5-Difluorophenyl)-isonicotinic acid
    • DTXSID40679517
    • 2-(3,5-Difluorophenyl)isonicotinic acid, 95%
    • 2-(3,5-DIFLUOROPHENYL)ISONICOTINICACID
    • 1225477-70-2
    • MFCD16318231
    • 2-(3,5-DIFLUOROPHENYL)ISONICOTINIC ACID
    • MDL: MFCD16318231
    • Inchi: 1S/C12H7F2NO2/c13-9-3-8(4-10(14)6-9)11-5-7(12(16)17)1-2-15-11/h1-6H,(H,16,17)
    • InChI Key: ZIWKJSUFUGSXCM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1C=C(C(=O)O)C=CN=1)F

Computed Properties

  • Exact Mass: 235.04448479Da
  • Monoisotopic Mass: 235.04448479Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų
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